Cas no 7382-59-4 (Guaiacylglycerol-β-guaiacyl ether)

• Product Name: Guaiacylglycerol-β-guaiacyl ether
• CAS No: 7382-59-4
• MF: C₁₇H₂₀O₆
• MW: 320.337105751038
• MDL: MFCD00060144
• CID: 978506
• PubChem ID: 87570413
• Update Time: 2025-05-24

Guaiacylglycerol-β-guaiacyl ether Chemical and Physical Properties

Names and Identifiers

• guaiacylglycerol-beta-guaiacyl ether
• 1-(4-hydroxy-3-methoxyphenyl)-2-(2-methoxyphenoxy)propane-1,3-diol
• 1-(4-Hydroxy-3-methoxyphenyl)-2-(2-methoxyphenoxy)-1,3-propanediol
• GGBGE
• GGGE
• EROL
• Guaiacylglycerol-beta-O-4-guaiacyl ether
• PPZSOILKWHVNNS-UHFFFAOYSA-N
• Guaiacyl glycero-
• A-guaiacyl ether
• Guaiacyl glycero-beta-guaiacyl ether
• 2-Methoxy-4-[1,3-dihydroxy-2-(2-methoxyphenoxy)propyl]phenol
• 2-(2-Methoxyphenoxy)-3-(3-methoxy-4-hydroxyphenyl)propane-1,3-diol
• 1-(3-Methoxy-4-hydroxy
• Epitope ID:116881
• 1-[4-hydroxy-3-(methyloxy)phenyl]-2-{[2-(methyloxy)phenyl]oxy}propane-1,3-diol
• bmse010041
• 1-(4-hydroxy-3-methoxyphenyl)-2-(2-methoxyphenoxy)propan-1,3-diol
• AKOS025404995
• AS-37826
• Guaiacylglycerol-B-guaiacyl ether
• 7382-59-4
• A837938
• CS-0172635
• Guaiacyl glycero--guaiacyl ether
• 1-(4-Hydroxy-3-methoxyphenyl)-1,3-dihydroxy-(2-methoxyphenoxy)-propan
• FT-0636467
• C21422
• 1-(4-hydroxy-3-methoxy-phenyl)-2-(2-methoxyphenoxy)propane-1,3-diol;GUAIACYLGLYCEROL-BETA-GUAIACYL ETHER
• SY053808
• threo-GGE
• MFCD00060144
• bmse010042
• threo-guaiacylglycerol-beta-guaiacyl ether
• 1-(3-Methoxy-4-hydroxyphenyl)-2-(2-methoxyphenoxy)-1,3-propanediol
• Q27124134
• SCHEMBL13499771
• CHEBI:53650
• Guaiacylglycerol-?-guaiacyl ether
• erythro-guaiacylglycerol-beta-guaiacyl ether
• guaiacylglycerol-beta-guaiacyl ether, AldrichCPR
• G0233
• erythro-GGE
• DB-055806
• Guaiacylglycerol-β-guaiacyl ether

• MDL： MFCD00060144
• Inchi： 1S/C17H20O6/c1-21-13-5-3-4-6-14(13)23-16(10-18)17(20)11-7-8-12(19)15(9-11)22-2/h3-9,16-20H,10H2,1-2H3
• InChI Key： PPZSOILKWHVNNS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)C(CO)C(C1C=CC(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 320.12600
• Monoisotopic Mass: 320.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.282
• Melting Point: 99.0 to 104.0 deg-C
• Boiling Point: 553.5°C at 760 mmHg
• Flash Point: 288.6°C
• Refractive Index: 1.595
• PSA: 88.38000
• LogP: 1.88270
• Solubility: Not available

Guaiacylglycerol-β-guaiacyl ether Security Information

• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Guaiacylglycerol-β-guaiacyl ether

Guaiacylglycerol-β-guaiacyl ether (CAS No. 7382-59-4): An Overview of a Key Lignin Model Compound

Guaiacylglycerol-β-guaiacyl ether (CAS No. 7382-59-4) is a significant lignin model compound that has garnered considerable attention in the fields of chemistry, biochemistry, and materials science. This compound is a synthetic analog of the natural lignin structure, which plays a crucial role in the formation and stability of plant cell walls. Understanding the properties and behavior of guaiacylglycerol-β-guaiacyl ether provides valuable insights into the complex chemistry of lignin, a major component of plant biomass.

Lignin is a complex polymer that is essential for the structural integrity and water transport capabilities of plants. It is composed of three main monolignols: p-coumaryl alcohol, coniferyl alcohol, and sinapyl alcohol. The structure of guaiacylglycerol-β-guaiacyl ether mimics the β-O-4 linkage, which is one of the most common linkages found in lignin. This linkage is responsible for the cross-linking of monolignols, contributing to the rigidity and stability of plant cell walls.

The synthesis and characterization of guaiacylglycerol-β-guaiacyl ether have been extensively studied to understand its role in lignin degradation and utilization. Recent research has focused on developing efficient methods for the synthesis of this compound, as well as exploring its potential applications in various fields. For instance, studies have shown that guaiacylglycerol-β-guaiacyl ether can be used as a model compound to investigate the enzymatic degradation of lignin by microbial enzymes such as laccases and peroxidases.

In addition to its role in fundamental research, guaiacylglycerol-β-guaiacyl ether has practical applications in the development of bio-based materials and chemicals. The ability to degrade and modify lignin is crucial for the production of renewable resources from plant biomass. Research has demonstrated that guaiacylglycerol-β-guaiacyl ether can be used as a substrate to optimize enzymatic processes for lignin depolymerization, which is a key step in converting lignocellulosic biomass into valuable products such as biofuels and bioplastics.

The structural properties of guaiacylglycerol-β-guaiacyl ether have also been studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and dynamics of the compound, which is essential for understanding its behavior in different environments. For example, NMR studies have revealed that the β-O-4 linkage in guaiacylglycerol-β-guaiacyl ether exhibits unique conformational flexibility, which may influence its reactivity and stability.

The environmental impact of lignin degradation is another important area of research involving guaiacylglycerol-β-guaiacyl ether. Lignin is one of the most abundant organic polymers on Earth, but its recalcitrance to degradation poses challenges for its utilization in industrial processes. Studies have shown that microbial enzymes can effectively degrade guaiacylglycerol-β-guaiacyl ether, providing insights into the mechanisms by which microorganisms break down complex lignin structures. This knowledge can be applied to develop more sustainable methods for lignin utilization, reducing environmental pollution and promoting circular economy principles.

In conclusion, guaiacylglycerol-β-guaiacyl ether (CAS No. 7382-59-4) is a vital compound in the study of lignin chemistry and its applications. Its unique structural features make it an excellent model for investigating enzymatic degradation processes and developing new strategies for lignin utilization. As research continues to advance, the potential applications of guaiacylglycerol-β-guaiacyl ether are likely to expand, contributing to advancements in biotechnology, materials science, and environmental sustainability.